Cas no 325766-54-9 (2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl)-)

• Product Name: 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl)-
• CAS No: 325766-54-9
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 6787142
• Update Time: 2025-05-21

2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl)-
• N-benzyl-4-(4-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C17H16N2OS/c1-20-15-9-7-14(8-10-15)16-12-21-17(19-16)18-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,18,19)
• InChI Key： DLFKEGVRGFGJJE-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(OC)C=C2)N=C1NCC1=CC=CC=C1

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Melting Point: 83-84 °C
• Boiling Point: 483.5±55.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)

Additional information on 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl)-

Professional Introduction to 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl) (CAS No. 325766-54-9)

2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 325766-54-9, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a thiazole ring, which is a core scaffold in many bioactive molecules, alongside substituents that enhance its pharmacological profile.

The compound's structure includes a 4-(4-methoxyphenyl) moiety and a N-(phenylmethyl) group, which contribute to its distinct chemical and biological characteristics. The presence of the methoxy group in the phenyl ring introduces a hydrophilic element, potentially influencing solubility and interaction with biological targets. Meanwhile, the phenylmethyl group adds bulk and may affect metabolic stability and binding affinity.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl) makes it a promising candidate for further investigation in these areas.

Current research in pharmaceutical chemistry increasingly focuses on designing molecules with enhanced selectivity and reduced side effects. The structural features of 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl) make it an attractive candidate for such studies. The thiazole ring is known to be a versatile scaffold that can be modified to target various biological pathways. By incorporating specific substituents like the 4-(4-methoxyphenyl) and N-(phenylmethyl) groups, researchers can fine-tune the compound's properties to achieve desired pharmacological effects.

One of the key aspects of drug development is understanding the interaction between a compound and its biological target at the molecular level. Computational methods such as molecular docking and simulations are increasingly used to predict these interactions. These techniques have been instrumental in optimizing lead compounds like 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl) for better efficacy and safety profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks.

Evaluation of the pharmacological activity of 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl) involves both in vitro and in vivo studies. In vitro assays help assess the compound's interaction with specific enzymes or receptors, while animal models provide insights into its overall efficacy and toxicity profile. These studies are crucial for determining the potential therapeutic applications of this compound.

The development of novel drugs is often accompanied by challenges related to formulation and delivery. The physicochemical properties of 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl), including solubility and stability, play a critical role in determining its formulation as a drug product. Innovations in drug delivery systems have enabled the administration of poorly soluble compounds with improved bioavailability.

The future direction of research on this compound includes exploring its potential in combination therapies and addressing multidrug resistance mechanisms. By studying its interactions with other molecules, researchers aim to develop synergistic approaches that enhance therapeutic outcomes. Additionally, understanding the metabolic pathways involved in the degradation of this compound will aid in designing derivatives with improved pharmacokinetic profiles.

In conclusion, 2-Thiazolamine, 4-(4-methoxyphenyl)-N-(phenylmethyl) (CAS No. 325766-54-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable candidate for further exploration in drug development. With ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound holds promise for contributing to advancements in medicine.